Cas no 138877-09-5 ((R,R,R)-2-Azabicyclo3.3.0octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt)

• Product Name: (R,R,R)-2-Azabicyclo3.3.0octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt
• CAS No: 138877-09-5
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• CID: 823474
• Update Time: 2026-04-29

(R,R,R)-2-Azabicyclo3.3.0octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt
• benzyl (2R,3aR,6aR)-1,2,3,3a,4,5,6,6a-octahydrocyclopenta[b]pyrrole-2-carboxylate,hydrochloride
• (R,R,R)-2-Azabicyclo3.3.0octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt

Computed Properties

• Exact Mass: 281.11800

Experimental Properties

• Melting Point: 197-199?C
• PSA: 38.33000
• LogP: 3.39120

Additional information on (R,R,R)-2-Azabicyclo3.3.0octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt

The Compound CAS No. 138877-09-5: (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt

The compound with CAS number 138877-09-5, known as (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which contributes to its stability and reactivity in different chemical environments.

The azabicyclo[3.3.0]octane framework is a key structural feature of this compound, providing a rigid and versatile platform for further chemical modifications. The stereochemistry of the compound, specifically the (R,R,R) configuration, plays a crucial role in determining its physical and chemical properties, as well as its biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in configuration can lead to significant changes in efficacy and safety profiles.

The benzyl ester group attached to the carboxylic acid moiety of the compound adds another layer of functionality. This group not only enhances the solubility of the compound but also serves as a protective group during synthetic processes. The hydrochloride salt form further stabilizes the compound, making it suitable for various applications in pharmaceuticals and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of ring-closing metathesis and stereoselective reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for research and industrial applications.

In terms of applications, (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt has shown promise in drug delivery systems due to its ability to act as a bioisostere or prodrug component. Its rigid structure allows for controlled release mechanisms, which are critical in modern pharmaceutical formulations.

Moreover, this compound has been explored in the field of materials science for its potential use as a building block in supramolecular chemistry. Its unique stereochemistry and functional groups make it an ideal candidate for constructing complex molecular architectures with tailored properties.

Recent research has also focused on the biological evaluation of this compound, particularly its interactions with cellular membranes and enzymes. Preliminary studies suggest that it may exhibit modulatory effects on certain ion channels, opening new avenues for its application in treating neurological disorders.

In conclusion, (R,R,R)-2-Azabicyclo[3.3.0]octane-3-carboxylic Acid Benzyl Ester Hydrochloride Salt is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers and industry professionals alike.